CCG 203769

• Molecular Formula: C8H14N2O2S
• Molecular Weight: 202.28 g/mol
• InChI: InChI=1S/C8H14N2O2S/c1-3-5-6-9-7(11)10(4-2)13-8(9)12/h3-6H2,1-2H3
• InChIKey: WTFFYZGCISALRI-UHFFFAOYSA-N

CCG 203769: Selective RGS4 Inhibitor for GPCR and Parkinson's Research

CCG 203769 (Thiadiazolidinone deriv. 6; 4-butyl-2-ethyl-1,2,4-thiadiazolidine-3,5-dione) is a cell-permeable, thiol-reactive covalent inhibitor of the Regulator of G Protein Signaling 4 (RGS4) protein . It irreversibly blocks the RGS4-Gαo protein-protein interaction with an IC50 of 17 nM and exhibits dramatic selectivity (8- to >5000-fold) over other RGS family members, as well as ~300-fold selectivity over the kinase GSK-3β [1]. Originally derived through medicinal chemistry optimization of the CCG-50014 scaffold, CCG 203769 represents a later-generation thiadiazolidinone (TDZD) inhibitor with improved selectivity, minimal off-target calcium mobilization, and validated in vivo efficacy in rodent models of Parkinson's disease and airway hyperresponsiveness [2].

• GPCR pathway research with RGS4-Gαo interaction studies

• Covalent cell-permeable probe for sustained target engagement in cellular assays

• Parkinson’s disease model motor-response investigation

• [1] Blazer LL, Storaska AJ, Turner EM, et al. Selectivity and anti-Parkinson's potential of thiadiazolidinone RGS4 inhibitors. ACS Chem Neurosci. 2015;6(6):911-919. doi:10.1021/acschemneuro.5b00063 View Source
• [2] Turner EM, Blazer LL, Chung A, et al. Small Molecule Inhibitors of Regulators of G Protein Signaling (RGS) Proteins. ACS Med Chem Lett. 2011;3(2):146-150. doi:10.1021/ml200263y View Source

CCG 203769 Selectivity Over CCG-50014 and CCG-63802

RGS4 inhibitors within the thiadiazolidinone (TDZD) class share a common scaffold but exhibit marked differences in potency, selectivity, off-target liability, and in vivo pharmacology that preclude generic substitution. The lead compound CCG-50014, while potent (RGS4 IC50 30 nM), produces a pronounced off-target calcium mobilization at 10 μM that nearly completely abolishes carbachol-induced Ca2+ transients—an effect entirely absent with CCG 203769 [1]. Conversely, the reversible allosteric inhibitor CCG-63802 lacks the nanomolar potency (IC50 1.9 μM) and sustained covalent target engagement characteristic of CCG 203769, limiting its utility in cellular and in vivo studies requiring prolonged RGS4 blockade [2]. Selecting the wrong tool compound can confound experimental interpretation, introduce non-RGS4-mediated artifacts, and lead to erroneous conclusions about RGS4 biology, particularly in Ca2+-coupled GPCR signaling assays and disease-relevant animal models.

Risk dimension

CCG 203769

CCG-50014

CCG-63802

Off-target Ca²⁺ artifact

No effect on Ca²⁺ transient

Abolishes carbachol-induced Ca²⁺ transient

Not reported

Target engagement mode

Covalent, irreversible

Covalent

Reversible allosteric

In vivo Parkinson’s model evidence

Motor-response data reported

No published data

No published data

• [1] Turner EM, Blazer LL, Chung A, et al. Small Molecule Inhibitors of Regulators of G Protein Signaling (RGS) Proteins. ACS Med Chem Lett. 2011;3(2):146-150. doi:10.1021/ml200263y View Source
• [2] Blazer LL, Storaska AJ, Turner EM, et al. Selectivity and anti-Parkinson's potential of thiadiazolidinone RGS4 inhibitors. ACS Chem Neurosci. 2015;6(6):911-919. doi:10.1021/acschemneuro.5b00063 View Source

CCG 203769 Quantitative Comparison Evidence

Superior RGS4 Inhibition Potency

In TR-FRET assays measuring disruption of the RGS4-Gαo protein-protein interaction, CCG 203769 exhibits an IC50 of 17 nM, compared to 30 nM for the earlier lead CCG-50014 and 1.9 μM for the reversible allosteric inhibitor CCG-63802 [1]. This represents an ~1.8-fold potency advantage over CCG-50014 and an ~112-fold advantage over CCG-63802, enabling effective RGS4 blockade at substantially lower compound concentrations in both biochemical and cellular assays.

RGS4-Gαo IC₅₀

Reported

17 nM (CCG 203769) vs 30 nM (CCG-50014) vs 1.9 µM (CCG-63802)

Supports low-concentration RGS4 inhibition assays

TR-FRET biochemical assay

Evidence Dimension	RGS4-Gαo interaction inhibition (IC50)
Target Compound Data	17 nM
Comparator Or Baseline	CCG-50014: 30 nM; CCG-63802: 1.9 μM
Quantified Difference	~1.8-fold vs CCG-50014; ~112-fold vs CCG-63802
Conditions	TR-FRET biochemical assay

Why This Matters

Lower IC50 permits effective RGS4 blockade at reduced compound concentrations, minimizing DMSO cytotoxicity and non-specific binding artifacts in cell-based experimental workflows.

• [1] MedChemExpress. RGS Protein Inhibitors Comparison Table. CCG 203769 / CCG-50014 / CCG-63802. View Source

RGS4 Selectivity Over RGS8

Selectivity profiling reveals that CCG 203769 (compound 11b) achieves 5800-fold selectivity for RGS4 over RGS8 (IC50 RGS4 14.4 nM vs RGS8 >83 μM), substantially exceeding the ~367-fold selectivity of CCG-50014 (IC50 RGS4 30 nM vs RGS8 11 μM) [1]. This enhanced discrimination is critical given the overlapping tissue expression patterns of RGS4 and RGS8 in the central nervous system, where unambiguous attribution of pharmacological effects to RGS4 is essential.

Selectivity RGS4 vs RGS8

Reported

>5800-fold (CCG 203769) vs ~367-fold (CCG-50014)

Supports RGS4-selective pathway dissection

Biochemical selectivity profiling

Evidence Dimension	Fold-selectivity for RGS4 over RGS8
Target Compound Data	>5800-fold (IC50 RGS4 14.4 nM; RGS8 >83 μM)
Comparator Or Baseline	CCG-50014: ~367-fold (IC50 RGS4 30 nM; RGS8 11 μM)
Quantified Difference	~16-fold greater selectivity window for CCG 203769
Conditions	In vitro biochemical selectivity profiling

Why This Matters

Superior selectivity minimizes confounding effects from RGS8 inhibition in neuronal preparations, enabling cleaner dissection of RGS4-specific contributions to GPCR signaling.

• [1] Turner EM, Blazer LL, Chung A, et al. Small Molecule Inhibitors of Regulators of G Protein Signaling (RGS) Proteins. ACS Med Chem Lett. 2011;3(2):146-150. doi:10.1021/ml200263y View Source

No Off-Target Calcium Mobilization

In a direct head-to-head comparison in HEK293T cells expressing M3 muscarinic receptors, CCG-50014 (compound 1a) at 10 μM nearly completely abolished the carbachol-induced Ca2+ transient, whereas CCG 203769 (11b) at the same concentration had no effect on the calcium response [1]. This off-target calcium mobilization activity of CCG-50014 is not mediated through RGS4 and represents a significant confounding artifact that can invalidate experiments studying Ca2+-coupled GPCR pathways.

Ca²⁺ off-target effect

Head-to-head

CCG 203769: no Ca²⁺ transient suppression; CCG-50014: near-complete suppression at 10 µM

Avoids Ca²⁺ artifact in Gαq-coupled GPCR assays

HEK293T M3 receptor model

Evidence Dimension	Effect on carbachol-induced Ca2+ transient in HEK293T cells
Target Compound Data	No effect at 10 μM
Comparator Or Baseline	CCG-50014: nearly complete abolition of Ca2+ transient at 10 μM
Quantified Difference	Presence (CCG-50014) vs absence (CCG 203769) of off-target calcium suppression
Conditions	HEK293T cells expressing M3 muscarinic receptor; 10 μM compound; carbachol stimulation

Why This Matters

Researchers studying Ca2+-coupled GPCR pathways (e.g., M3, Gαq-coupled receptors) can use CCG 203769 without the confounding calcium phenotype that invalidates CCG-50014 for these applications.

• [1] Turner EM, Blazer LL, Chung A, et al. Small Molecule Inhibitors of Regulators of G Protein Signaling (RGS) Proteins. ACS Med Chem Lett. 2011;3(2):146-150. doi:10.1021/ml200263y View Source

In Vivo Validation in Parkinson's Disease Model

In a murine model recapitulating movement disorder aspects of Parkinson's disease, CCG 203769 significantly reversed raclopride-induced akinesia and bradykinesia, two cardinal motor symptoms of the disorder [1]. No published in vivo Parkinson's disease efficacy data exist for comparator RGS4 inhibitors CCG-50014, CCG-63802, or CCG-4986. This disease-relevant in vivo validation establishes CCG 203769 as the only tool compound with demonstrated translational potential in movement disorder research targeting RGS4.

Parkinson’s model in vivo

Class-level

Reversal of akinesia/bradykinesia reported; only RGS4 inhibitor with published PD model data

Reported motor-response context; data to verify in independent replication

Raclopride-induced mouse model

Evidence Dimension	In vivo efficacy in Parkinson's disease model
Target Compound Data	Significant reversal of raclopride-induced akinesia and bradykinesia
Comparator Or Baseline	CCG-50014, CCG-63802, CCG-4986: no published Parkinson's model data
Quantified Difference	Presence (CCG 203769) vs absence (all comparators) of disease-model validation
Conditions	Raclopride-induced akinesia/bradykinesia mouse model

Why This Matters

CCG 203769 is the only RGS4 inhibitor with in vivo validation in a Parkinson's disease model, making it the essential choice for translational neuroscience studies targeting RGS4 in movement disorders.

• [1] Blazer LL, Storaska AJ, Turner EM, et al. Selectivity and anti-Parkinson's potential of thiadiazolidinone RGS4 inhibitors. ACS Chem Neurosci. 2015;6(6):911-919. doi:10.1021/acschemneuro.5b00063 View Source

In Vivo Pharmacodynamic Biomarker: Bradycardia Potentiation

Intravenous administration of CCG 203769 (10 mg/kg) alone had no significant effect on heart rate in mice but, when administered immediately prior to carbachol, significantly potentiated the muscarinic bradycardic response (p < 0.05) [1]. This in vivo functional readout confirms RGS4-dependent modulation of cardiac Gαi-coupled GPCR signaling and provides a tractable pharmacodynamic (PD) biomarker of target engagement. No comparable in vivo PD endpoint data have been published for CCG-50014 or CCG-63802.

In vivo PD biomarker

Reported

Significant bradycardia potentiation (p<0.05) at 10 mg/kg IV

Reported in vivo target-engagement biomarker

Carbachol-challenge mouse model

Evidence Dimension	Potentiation of carbachol-induced bradycardia (in vivo PD marker)
Target Compound Data	Significant potentiation (p < 0.05) at 10 mg/kg IV
Comparator Or Baseline	CCG-50014, CCG-63802: no published in vivo PD biomarker data
Quantified Difference	Presence (CCG 203769) vs absence (comparators) of validated in vivo PD endpoint
Conditions	Mice, 10 mg/kg IV CCG 203769, carbachol challenge (0.1 mg/kg IP)

Why This Matters

This in vivo pharmacodynamic endpoint enables researchers to confirm RGS4 target engagement longitudinally in preclinical studies, a capability not available with other commercially available RGS4 inhibitors.

• [1] Blazer LL, Storaska AJ, Turner EM, et al. Selectivity and anti-Parkinson's potential of thiadiazolidinone RGS4 inhibitors. ACS Chem Neurosci. 2015;6(6):911-919. doi:10.1021/acschemneuro.5b00063 View Source

CCG 203769 Research Applications

Parkinson's Disease Motor Deficit Model

CCG 203769 is the only RGS4 inhibitor with published in vivo efficacy in a Parkinson's disease model, where it reverses raclopride-induced akinesia and bradykinesia in mice [1]. This makes it the compound of choice for academic and industry laboratories investigating RGS4 as a therapeutic target in movement disorders, including studies of L-DOPA-induced dyskinesia and striatal plasticity deficits.

Gαq-Coupled GPCR Calcium Signaling

Because CCG 203769 lacks the off-target calcium mobilization activity exhibited by CCG-50014 at concentrations used for cellular RGS4 inhibition [2], it is the preferred probe for dissecting RGS4-dependent modulation of Gαq-coupled receptors (e.g., M3 muscarinic, histamine H1, angiotensin AT1) using calcium flux or imaging-based readouts in HEK293, SH-SY5Y, or primary neuronal cultures.

Airway Hyperresponsiveness Model

CCG 203769 attenuates allergen- and aspirin-induced airway hyperresponsiveness (AHR) in mice by increasing airway PGE2 levels through RGS4 inhibition [3]. This validated pulmonary pharmacology application makes CCG 203769 a relevant tool for respiratory disease research programs investigating RGS4-mediated regulation of airway smooth muscle tone and prostaglandin biosynthesis.

In Vivo Cardiac Bradycardia PD Model

The significant potentiation of carbachol-induced bradycardia by CCG 203769 (10 mg/kg IV, p < 0.05) provides a reproducible in vivo pharmacodynamic readout of RGS4 target engagement [1]. This endpoint is valuable for preclinical programs requiring confirmation of RGS4 inhibition in cardiovascular safety pharmacology or cardiac GPCR signaling studies, where no such biomarker exists for comparator RGS4 inhibitors.

Application

Selection Property

Validation Focus

Parkinson’s disease motor deficit research

RGS4 selectivity & model motor-response

Motor function endpoints (akinesia/bradykinesia)

Gαq-coupled GPCR Ca²⁺ signaling research

Lack of off-target Ca²⁺ artifact

Ca²⁺ flux assay specificity

Airway hyperresponsiveness research

Pulmonary RGS4 target engagement

Airway resistance & PGE₂ endpoints

Cardiac bradycardia PD biomarker research

In vivo bradycardia potentiation assay

Heart rate response & PD confirmation

• [1] Blazer LL, Storaska AJ, Turner EM, et al. Selectivity and anti-Parkinson's potential of thiadiazolidinone RGS4 inhibitors. ACS Chem Neurosci. 2015;6(6):911-919. doi:10.1021/acschemneuro.5b00063 View Source
• [2] Turner EM, Blazer LL, Chung A, et al. Small Molecule Inhibitors of Regulators of G Protein Signaling (RGS) Proteins. ACS Med Chem Lett. 2011;3(2):146-150. doi:10.1021/ml200263y View Source
• [3] Balenga N, Delport M, Pejler G, et al. RGS4 promotes allergen- and aspirin-associated airway hyperresponsiveness by inhibiting PGE2 biosynthesis. J Allergy Clin Immunol. 2020;146(5):1152-1164.e13. doi:10.1016/j.jaci.2020.03.019 View Source